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Compound of Interest

Compound Name: Acitazanolast hydrate

Cat. No.: B12723023 Get Quote

For Immediate Implementation: This document provides essential procedural guidance for the

safe and compliant disposal of Acitazanolast hydrate, a compound utilized in pharmaceutical

research. Adherence to these protocols is critical for ensuring laboratory safety, environmental

protection, and regulatory compliance. This information is intended for researchers, scientists,

and drug development professionals.

Pre-Disposal Safety and Hazard Assessment
Acitazanolast hydrate is an experimental anti-inflammatory and anti-allergic agent.[1] While

specific hazard data is limited, it is prudent to handle it with care. All personnel involved in the

disposal process must wear appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Safety Goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Segregation and Containerization of Waste
Proper segregation of chemical waste is the first step in ensuring safe disposal.
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Do not mix Acitazanolast hydrate waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Solid Waste: Collect pure Acitazanolast hydrate, contaminated labware (e.g., weigh boats,

spatulas, contaminated gloves, and bench paper) in a dedicated, clearly labeled, and

sealable polyethylene bag.

Liquid Waste: For solutions containing Acitazanolast hydrate, use a dedicated, sealed, and

non-reactive waste container.

Labeling: All waste containers must be clearly labeled with "Acitazanolast Hydrate Waste,"

the approximate quantity, and the date of accumulation.

On-Site Storage and Handling
Store the segregated and containerized Acitazanolast hydrate waste in a designated and

secure area, away from incompatible materials, pending collection by a licensed waste disposal

contractor. This area should be well-ventilated.

Disposal Procedure
Under no circumstances should Acitazanolast hydrate be disposed of down the sanitary

sewer or in municipal solid waste. The recommended and compliant method for the disposal of

Acitazanolast hydrate is through a licensed chemical waste disposal contractor.

Step-by-Step Disposal Protocol:

Package Waste: Ensure all waste containers are securely sealed.

Arrange for Pickup: Contact your institution's EHS office or a licensed chemical waste

disposal contractor to schedule a pickup.

Documentation: Maintain a detailed record of the waste generated, including the date,

quantity, and the disposal manifest provided by the waste contractor.

Recommended Destruction Method: The primary recommended method of destruction for

pharmaceutical waste is controlled incineration in a permitted hazardous waste incinerator.

[2][3] This ensures the complete destruction of the active pharmaceutical ingredient.
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Quantitative Data Summary
Property Value Source

Molecular Formula C₉H₉N₅O₄ PubChem

Molecular Weight 251.20 g/mol PubChem[1]
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Caption: Workflow for the proper disposal of Acitazanolast hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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